Cas no 1248216-70-7 (N-(heptan-2-yl)-1-methylpyrrolidin-3-amine)
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(heptan-2-yl)-1-methylpyrrolidin-3-amine
-
- Inchi: 1S/C12H26N2/c1-4-5-6-7-11(2)13-12-8-9-14(3)10-12/h11-13H,4-10H2,1-3H3
- InChI Key: JKYFTBWCBXJSBG-UHFFFAOYSA-N
- SMILES: N1(C)CCC(NC(CCCCC)C)C1
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-167920-0.05g |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 0.05g |
$647.0 | 2023-09-20 | ||
| Enamine | EN300-167920-0.1g |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 0.1g |
$678.0 | 2023-09-20 | ||
| Enamine | EN300-167920-0.25g |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 0.25g |
$708.0 | 2023-09-20 | ||
| Enamine | EN300-167920-0.5g |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 0.5g |
$739.0 | 2023-09-20 | ||
| Enamine | EN300-167920-1.0g |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 1g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-167920-2.5g |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 2.5g |
$1509.0 | 2023-09-20 | ||
| Enamine | EN300-167920-5.0g |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 5g |
$2940.0 | 2023-06-08 | ||
| Enamine | EN300-167920-10.0g |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 10g |
$4360.0 | 2023-06-08 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5759-100MG |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 95% | 100MG |
¥ 1,095.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5759-250MG |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine |
1248216-70-7 | 95% | 250MG |
¥ 1,755.00 | 2023-03-31 |
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine Related Literature
-
Sruthi Ann Alex,Jitendra Satija,Mohd Azeem Khan,Gopalkrishna M. Bhalerao,Sujay Chakravarty,Boobalan Kasilingam,A. Sivakumar,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2015,7, 5583-5592
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on N-(heptan-2-yl)-1-methylpyrrolidin-3-amine
Introduction to N-(heptan-2-yl)-1-methylpyrrolidin-3-amine (CAS No. 1248216-70-7)
N-(heptan-2-yl)-1-methylpyrrolidin-3-amine, identified by its Chemical Abstracts Service number CAS No. 1248216-70-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrolidine class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecular structure of N-(heptan-2-yl)-1-methylpyrrolidin-3-amine features a pyrrolidine ring substituted with a heptan-2-yl group and a methyl group at the 1-position, along with an amine functional group at the 3-position. This unique arrangement contributes to its distinctive chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.
The synthesis of N-(heptan-2-yl)-1-methylpyrrolidin-3-amine involves multi-step organic reactions, typically starting from readily available precursors such as heptanal and methylamine. The introduction of the pyrrolidine ring is achieved through cyclization reactions, often facilitated by acidic or basic conditions. The subsequent functionalization at the 1 and 3 positions requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.
Recent research has highlighted the potential of N-(heptan-2-yl)-1-methylpyrrolidin-3-amine as a pharmacophore in the development of novel therapeutic agents. Its structural features make it a promising candidate for targeting various biological pathways, particularly those involved in neurological disorders and inflammatory conditions. Studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting applications in the treatment of diseases such as Alzheimer's and Parkinson's. Additionally, its amine group provides a versatile handle for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological properties.
The pharmacokinetic profile of N-(heptan-2-yl)-1-methylpyrrolidin-3-amine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to unravel its metabolic pathways, revealing insights into its potential interactions with cytochrome P450 enzymes. These findings are essential for predicting drug-drug interactions and designing clinical trials that account for individual variability in metabolism.
In addition to its pharmaceutical applications, N-(heptan-2-yl)-1-methylpyrrolidin-3-amine has shown promise in material science. Its unique molecular structure allows it to serve as a building block for polymers and coatings with specialized properties. Researchers are exploring its use in creating materials that exhibit enhanced durability, flexibility, or biodegradability. These applications could lead to innovations in industries ranging from construction to packaging, where sustainable materials are increasingly in demand.
The regulatory landscape surrounding N-(heptan-2-yl)-1-methylpyrrolidin-3-amine is another critical consideration for researchers and manufacturers. Compliance with international guidelines ensures that the compound can be safely studied and commercialized without compromising human health or environmental safety. Regulatory agencies require thorough documentation of synthesis methods, toxicity data, and intended uses before approving new compounds for clinical or industrial use. This rigorous process underscores the importance of meticulous research and ethical practices in chemical development.
Future directions in the study of N-(heptan-2-yl)-1-methylpyrrolidin-3-amine include exploring its role in drug discovery through high-throughput screening assays. These assays can rapidly test thousands of compounds against various biological targets, identifying those with the most potent activity. Additionally, computational modeling techniques are being employed to predict how this compound will behave within complex biological systems. By integrating experimental data with computational insights, researchers can accelerate the development of new drugs that are both effective and safe.
The versatility of N-(heptan-2-yl)-1-methylpyrrolidin-3-aminedemands make it an indispensable tool in modern chemistry. Its potential applications span multiple industries, from pharmaceuticals to materials science, highlighting its importance as a research chemical. As our understanding of its properties grows, so too does its utility in addressing some of the most pressing challenges facing science today. The continued exploration of this compound promises to yield new insights and innovations that will benefit society in numerous ways.
1248216-70-7 (N-(heptan-2-yl)-1-methylpyrrolidin-3-amine) Related Products
- 145511-58-6(1H-Pyrrolizin-1-amine,hexahydro-, (1R,7aS)-rel-)
- 485832-99-3((3S,5S)-N,N,5-trimethylpyrrolidin-3-amine)
- 170442-11-2(Hexahydro-1H-pyrrolizin-2-amine)
- 102547-84-2(9-methyl-3,9-Diazabicyclo[4.2.1]nonane)
- 109324-83-6(octahydro-1H-pyrrolo[1,2-a][1,4]diazepine)
- 546114-78-7(1,3-Propanediamine,N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-N,N-dimethyl-(9CI))
- 1240360-64-8((9aS)-octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine)
- 503067-82-1(3-Pyrrolidinamine,1-(1-ethylpropyl)-(9CI))
- 170442-12-3(hexahydro-1H-pyrrolizin-1-amine)
- 141197-03-7(1H-Pyrrolizin-1-amine,hexahydro-, (1R,7aR)-rel-)